Cas no 407-20-5 (3-Bromo-5-fluoropyridine)

• Product Name: 3-Bromo-5-fluoropyridine
• CAS No: 407-20-5
• MF: C₅H₃BrFN
• MW: 175.98642373085
• MDL: MFCD04112555
• CID: 37315
• PubChem ID: 24883447
• Update Time: 2025-05-20

3-Bromo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoropyridine
• 3-Fluoro-5-bromopyridine
• 5-Bromo-3-fluoropyridine
• 3-Brom-5-fluor-pyridin
• 3-broMine-5-fluoride Pyridine
• 3-bromo-5-fluoropyridin
• 3-bromo-5-fluoro-pyridine
• 5-bromo-3-fluoropyridine,3-bromo-5-fluoropyridine
• 5-Fluoro-3-bromopyridine
• 3-bromo-5-fluoro pyridine
• Pyridine, 3-bromo-5-fluoro-
• 3-BROMO-5-FLUORPYRIDINE
• 5-BROMO-3-FLUORIDE PYRIDINE
• 3-brom-5-fluorpyridin
• PubChem3964
• KSC235O3P
• HNNNBQRRIHKFLI-UHFFFAOYSA-N
• BCP04824
• STL55
• SCHEMBL432021
• AM20070042
• W-202673
• AKOS005063996
• PB42777
• B3244
• CS-W001250
• DTXSID80356173
• PS-8596
• MFCD04112555
• 407-20-5
• SY003442
• FT-0601290
• 3-Bromo-5-fluoropyridine, 97%
• AC-7011
• EN300-52981
• AO-160/25072004
• 3-Bromo-5-fluoropyridine?
• BBL102672
• STL556476
• DB-006980
• 5-Fluoro-3-bromopyridine5-Bromo-3-fluoropyridine

• MDL： MFCD04112555
• Inchi： 1S/C5H3BrFN/c6-4-1-5(7)3-8-2-4/h1-3H
• InChI Key： HNNNBQRRIHKFLI-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1)F
• BRN： 20(4)2513

Computed Properties

• Exact Mass: 174.94300
• Monoisotopic Mass: 174.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Not available
• Density: 1.7070
• Melting Point: 24-28 °C
• Boiling Point: 78°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: 1.533
• PSA: 12.89000
• LogP: 1.98320
• Solubility: Not available

3-Bromo-5-fluoropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R22; R37/38; R41
• HazardClass：6.1
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-fluoropyridine

Introduction to 3-Bromo-5-fluoropyridine (CAS No. 407-20-5)

3-Bromo-5-fluoropyridine (CAS No. 407-20-5) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom and a fluorine atom substituted on a pyridine ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of 3-Bromo-5-fluoropyridine can be represented as C₅H₃BrFN₂. The presence of the bromine and fluorine atoms on the pyridine ring provides multiple points for further functionalization, enabling chemists to tailor the compound for specific applications. The bromine atom, in particular, is a common leaving group in nucleophilic substitution reactions, while the fluorine atom can influence the electronic properties and biological activity of the final product.

In recent years, 3-Bromo-5-fluoropyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-5-fluoropyridine in the development of potent inhibitors for specific protein targets involved in various diseases, including cancer and neurodegenerative disorders.

The versatility of 3-Bromo-5-fluoropyridine extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing complex organic molecules with high efficiency and selectivity. A recent study in Tetrahedron Letters demonstrated the effectiveness of using 3-Bromo-5-fluoropyridine as a substrate in Suzuki-Miyaura coupling reactions, leading to the formation of diverse pyridyl derivatives with high yields.

The physical properties of 3-Bromo-5-fluoropyridine, such as its melting point (116-118°C) and boiling point (246°C), make it suitable for various synthetic procedures. Its solubility in common organic solvents like dichloromethane, acetone, and dimethylformamide (DMF) facilitates its use in solution-phase reactions. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled with relative ease.

In terms of safety and handling, while 3-Bromo-5-fluoropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure to vapors.

The environmental impact of 3-Bromo-5-fluoropyridine is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of waste materials containing this compound according to local regulations to prevent potential ecological harm.

In conclusion, 3-Bromo-5-fluoropyridine (CAS No. 407-20-5) is a highly valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the development of novel bioactive molecules. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.